![molecular formula C16H11NO5S B7537443 Naphthalen-2-yl 4-nitrobenzenesulfonate](/img/structure/B7537443.png)
Naphthalen-2-yl 4-nitrobenzenesulfonate
Overview
Description
Naphthalen-2-yl 4-nitrobenzenesulfonate, also known as NBS, is a chemical compound commonly used in organic synthesis. It is a white to light yellow crystalline powder that is soluble in organic solvents such as dimethylformamide and dimethyl sulfoxide. NBS is a versatile reagent that is used in a wide range of chemical reactions due to its ability to selectively introduce nitro and bromo functional groups into organic molecules.
Scientific Research Applications
Micellar Kinetic Effects in Gemini Micellar Solutions : This study investigated the kinetics of reactions involving 4-nitrobenzenesulfonate and methyl naphthalene-2-sulfonate in micellar solutions. It was found that the rate constant of these reactions varied with a sphere-to-rod transition in the micelles, affecting the micellar ionization degree and surfactant molar volume (Rodríguez et al., 2007).
Anticancerous Drug Evaluation : Nitroaromatics, including compounds related to naphthalene and 4-nitrobenzenesulfonate, were synthesized and evaluated for their anticancerous properties. These compounds showed significant antitumor activity and protected DNA against hydroxyl free radicals (Shabbir et al., 2015).
Ionic Surfactant Selective Electrode : A study utilizing naphthalene in the development of an ionic surfactant selective electrode. This work demonstrated the potential application of naphthalene derivatives in sensor technology (Kataoka & Kambara, 1974).
Environmental Monitoring : Research on the extraction and detection of benzene- and naphthalenesulfonates in industrial effluents highlighted their widespread use in various industries and the importance of monitoring these compounds in environmental samples (Alonso et al., 1999).
Antibacterial Agents : A study on synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides explored their potential as potent antibacterial agents, demonstrating the bioactive properties of naphthalene derivatives (Abbasi et al., 2015).
SN2 Substitution Reactions Study : This research focused on the SN2 substitution reactions between methyl naphthalene-2-sulfonate and methyl 4-nitrobenzenesulfonate, providing insights into the reaction mechanisms and kinetics in surfactant solutions (Graciani et al., 2012).
Photophysical Characterization in Organic Light Emitting Diodes : The study of organotin compounds derived from Schiff bases, including naphthalene derivatives, for their application in organic light-emitting diodes (OLEDs) illustrates the potential of these compounds in electronic applications (García-López et al., 2014).
Nitration Studies of Naphthalene in Aqueous Systems : This research examined the nitration of naphthalene, a process relevant to understanding environmental pollutant transformation and the formation of nitro-aromatic compounds (Vione et al., 2005).
properties
IUPAC Name |
naphthalen-2-yl 4-nitrobenzenesulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO5S/c18-17(19)14-6-9-16(10-7-14)23(20,21)22-15-8-5-12-3-1-2-4-13(12)11-15/h1-11H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMBNNBSNKNHLIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.